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Abstract

Manifaxine (developmental code name: GW320659) is a norepinephrine-dopamine reuptake
inhibitor (NDRI) that was under development by GlaxoSmithKline in the early 2000s. As a
structural analog of radafaxine, an active metabolite of bupropion, manifaxine was
investigated for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD) and obesity.
Early clinical trials suggested potential efficacy and a favorable safety profile for both
indications.[1][2] However, the development of manifaxine was ultimately discontinued, and
comprehensive preclinical and clinical data remain largely unpublished. This technical guide
provides a detailed history of the discovery and development of manifaxine, compiling
available information on its synthesis, mechanism of action, and clinical evaluation. It is
intended to serve as a resource for researchers in the fields of neuroscience and drug
development, offering insights into the trajectory of a promising but ultimately unmarketed
therapeutic agent.

Discovery and Rationale

Manifaxine was developed by GlaxoSmithKline through the structural modification of
radafaxine, a major active metabolite of bupropion.[2] The rationale for its development was
rooted in the established therapeutic utility of NDRIs in treating conditions like ADHD and the
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potential for this mechanism in managing obesity. By selectively blocking the norepinephrine
transporter (NET) and the dopamine transporter (DAT), NDRIs increase the synaptic
concentrations of norepinephrine and dopamine, key neurotransmitters in regulating attention,

motivation, and appetite.

Synthesis of Manifaxine

The synthesis of Manifaxine is a multi-step process that begins with the Grignard reaction
between 3,5-difluorobenzonitrile and ethylmagnesium bromide to yield 3',5'-
difluoropropiophenone. This intermediate then undergoes bromination at the alpha-keto
position. The final step involves an intermolecular cyclization with DL-alaninol to form the
morpholinol ring structure of Manifaxine.
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Figure 1: Synthetic pathway of Manifaxine.

Preclinical Pharmacology
Mechanism of Action

Manifaxine is a norepinephrine-dopamine reuptake inhibitor.[2] It binds to and blocks the
function of the norepinephrine transporter (NET) and the dopamine transporter (DAT), leading
to an increase in the extracellular levels of norepinephrine and dopamine in the synaptic cleft.
This enhanced noradrenergic and dopaminergic signaling is believed to be the primary
mechanism underlying its therapeutic effects in ADHD and obesity.
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Figure 2: Proposed mechanism of action of Manifaxine.

Binding Affinity and Pharmacokinetics

Specific quantitative data on the binding affinities (Ki or IC50 values) of manifaxine for NET
and DAT are not publicly available. Similarly, detailed preclinical pharmacokinetic parameters
such as plasma half-life, bioavailability, and clearance in animal models have not been
published. This lack of publicly available data is a significant limitation in providing a complete
preclinical profile of the compound.
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Clinical Development

Manifaxine underwent Phase Il clinical trials for the treatment of ADHD in children and for

obesity in adults.

Manifaxine for ADHD

A multicenter, open-label, dose-titration study evaluated the safety, tolerability, and efficacy of

manifaxine in children with ADHD.[1]

Table 1. Summary of Manifaxine ADHD Clinical Trial

Parameter

Value

Study Design

Multicenter, open-label, dose-titration

Patient Population

Children with ADHD (mean age 9.1 years)

Number of Subjects

51 entered, 46 completed

Dosage

Titrated weekly from 1.25 mg to 15 mg daily

Mean Dose

14.2 mg/day

Treatment Duration

Up to 11 weeks

Primary Efficacy Endpoint

Clinical response (CGl-I score of 1 or 2 and =5
point improvement on Conners Parent or

Teacher Rating Scales T-score)

Efficacy Outcome

76% of subjects showed improvement

Safety

Generally mild adverse events

Source: DeVeaugh-Geiss J, et al. J Am Acad Child Adolesc Psychiatry. 2002.[1]

Manifaxine for Obesity

A Phase |l dose-ranging study investigated the influence of genotype on the weight loss

efficacy and safety of manifaxine in obese subjects.[3]

Table 2: Summary of Manifaxine Obesity Clinical Trial (Pharmacogenetic Subgroup)
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Parameter Value
Study Design Phase Il, dose-ranging
Patient Population Obese subjects

Carriers of specific polymorphisms in SLC6A2

Subgroup and GRIN1 genes

Dosage 15 mg/day

Treatment Group (n=14) Mean weight loss of 7.84 kg (SD 5.23)
Placebo Group (n=16) Mean weight gain of 0.31 kg (SD 3.32)
Statistical Significance P < 0.0001

Source: Spraggs CF, et al. Pharmacogenet Genomics. 2005.[3]

Experimental Protocols

Detailed experimental protocols for the preclinical and clinical studies of manifaxine are not
fully available in the public domain. However, based on standard methodologies for the
evaluation of NDRIs, the following protocols are likely representative of the experiments
conducted.

Norepinephrine and Dopamine Transporter Binding
Assay (Hypothetical Protocol)
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Figure 3: Hypothetical workflow for a transporter binding assay.

In Vivo Microdialysis for Neurotransmitter Levels
(Hypothetical Protocol)
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Figure 4: Hypothetical workflow for an in vivo microdialysis experiment.

Discontinuation and Future Perspectives

The development of manifaxine was discontinued by GlaxoSmithKline, and the precise
reasons have not been publicly disclosed.[2] While the initial clinical data for ADHD and obesity
appeared promising, a number of factors could have contributed to this decision, including but
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not limited to: insufficient efficacy in larger trials, unforeseen adverse effects, strategic portfolio
decisions by the company, or a challenging regulatory or market landscape.

The story of manifaxine highlights the complexities and high attrition rates inherent in
pharmaceutical research and development. Although it did not reach the market, the research
into manifaxine and other NDRIs has contributed to the broader understanding of the role of
norepinephrine and dopamine in various neuropsychiatric and metabolic disorders. The publicly
available data, though limited, may still hold value for researchers exploring novel therapeutics
targeting these monoaminergic systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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